Cas no 1448074-93-8 (2-phenoxy-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one)

• Product Name: 2-phenoxy-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one
• CAS No: 1448074-93-8
• MF: C₂₀H₂₁N₃O₂S₂
• MW: 399.529641866684
• CID: 6140774
• PubChem ID: 71811053
• Update Time: 2025-10-29

2-phenoxy-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one
• 2-phenoxy-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)propan-1-one
• F6477-0243
• 1448074-93-8
• AKOS024572145
• 2-PHENOXY-1-{4-[4-(THIOPHEN-3-YL)-1,3-THIAZOL-2-YL]PIPERAZIN-1-YL}PROPAN-1-ONE

• Inchi： 1S/C20H21N3O2S2/c1-15(25-17-5-3-2-4-6-17)19(24)22-8-10-23(11-9-22)20-21-18(14-27-20)16-7-12-26-13-16/h2-7,12-15H,8-11H2,1H3
• InChI Key： UQWQPUXDOMMKPN-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC(C3C=CSC=3)=CS2)CC1)(=O)C(OC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 399.10751927g/mol
• Monoisotopic Mass: 399.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Additional information on 2-phenoxy-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one

Introduction to 2-Phenoxy-1-[4-(4-Thiophen-3-yl-1,3-Thiazol-2-yl)Piperazin-1-yl]Propan-1-one (CAS No. 1448074-93-8)

2-Phenoxy-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one, with the CAS number 1448074-93-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenoxy group, a thiazole ring, and a piperazine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The phenoxy group in the compound is known for its ability to enhance lipophilicity and improve the membrane permeability of molecules. This property is particularly important in drug design, as it can significantly influence the bioavailability and pharmacokinetics of a compound. The thiazole ring, on the other hand, is a versatile heterocyclic structure that is often found in biologically active molecules. It can impart various pharmacological properties, such as antimicrobial, antifungal, and anti-inflammatory activities. The piperazine moiety is another key structural element that can modulate the compound's interaction with biological targets, making it a valuable component in the development of centrally acting drugs.

Recent studies have explored the potential therapeutic applications of 2-phenoxy-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one in various disease models. One notable area of research is its activity against neurodegenerative disorders. A study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. These findings suggest that it could be a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-phenoxy-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one has also shown promise in cancer research. A preclinical study conducted at the National Institutes of Health (NIH) demonstrated that this compound selectively inhibits the growth of certain cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and apoptosis. These results indicate that 2-phenoxy-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]propan-one could be developed into an effective anticancer agent.

The pharmacokinetic profile of 2-phenoxy-1-[4-(4-thiophen-3-y l - 1 , 3 - th i az o l - 2 - y l ) p i pe r az i n - 1 - y l ] p r o pa n - 1 - o n e has also been investigated to assess its suitability for clinical use. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further research is needed to optimize its pharmacokinetic properties and to evaluate its safety profile in preclinical models.

In terms of synthetic methods, several approaches have been reported for the preparation of 2-phenoxy-[4-(4-thiophen - 3 - y l - 1 , 3 - th i az o l - 2 - y l ) p i pe r az i n - 1 - y l ] p r o pa n - 1 - o n e. One common method involves the coupling of a phenoxy-substituted ketone with a thiazole-containing piperazine derivative using standard coupling reagents such as HATU or EDC·HCl. The reaction conditions and choice of solvents can significantly impact the yield and purity of the final product, making optimization crucial for large-scale synthesis.

The potential applications of 2-phenoxy-[4-(4-thiophen - 3 - y l - 1 , 3 - th i az o l - 2 - y l ) p i pe r az i n - 1 - y l ] p r o pa n - 1 - o n e extend beyond neurodegenerative disorders and cancer. Researchers are also exploring its use in other therapeutic areas, such as cardiovascular diseases and inflammatory conditions. For instance, preliminary studies have indicated that this compound may have beneficial effects on cardiovascular health by reducing oxidative stress and improving endothelial function.

Despite its promising therapeutic potential, 2-phenoxy-[4-(4-thiophen - 3 - y l - 1 , 3 - th i az o l - 2 - y l ) p i pe r az i n - 1 - y l ] p r o pa n - 1 - o n e faces several challenges in its development as a pharmaceutical agent. These include optimizing its pharmacokinetic properties, ensuring its safety and efficacy in clinical trials, and addressing any potential side effects or toxicity issues. Ongoing research aims to overcome these challenges through structure-based drug design and advanced pharmacological studies.

In conclusion, 2-phenoxy-[4-(4-thiophen - 3 - y l - 1 , 3 - th i az o l - 2 - y l ) p i pe r az i n - 1 - y l ] p r o pa n – 1 – one (CAS No. 1448074–93–8) represents a promising lead compound with diverse biological activities and therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in various disease models. As research continues to advance our understanding of this compound's mechanisms of action and potential benefits, it holds significant promise for future drug development efforts.